O-Desmethyl midostaurin-13C6

• Molecular Formula: C34H28N4O4
• Molecular Weight: 562.6 g/mol
• InChI: InChI=1S/C34H28N4O4/c1-34-31(39)24(36(2)33(41)18-10-4-3-5-11-18)16-25(42-34)37-22-14-8-6-12-19(22)27-28-21(17-35-32(28)40)26-20-13-7-9-15-23(20)38(34)30(26)29(27)37/h3-15,24-25,31,39H,16-17H2,1-2H3,(H,35,40)/t24-,25-,31-,34+/m1/s1/i3+1,4+1,5+1,10+1,11+1,18+1
• InChIKey: PXOCRDZEEXVZQC-ACPIPROWSA-N

O-Desmethyl Midostaurin-13C6 Reference Standard

O-Desmethyl Midostaurin-13C6 is a stable isotope-labeled analog of the active midostaurin metabolite CGP62221 (O-Desmethyl Midostaurin) . The compound incorporates six carbon-13 atoms into its benzamide moiety, resulting in a molecular weight of 562.6 g/mol, a +6 Da mass shift from the unlabeled metabolite [1]. This 13C6-labeled internal standard is specifically designed for use in LC-MS/MS quantitative bioanalysis, supporting therapeutic drug monitoring, pharmacokinetic studies, and regulatory-compliant analytical method validation for midostaurin and its metabolites [2]. The compound is supplied with comprehensive characterization data and is intended for analytical purposes, including ANDA and commercial production applications [3].

Workflow Stable isotope dilution LC-MS/MS quantitative bioanalysis

Selection 13C6-labeled O-Desmethyl Midostaurin internal standard

Use Context Bioanalytical method validation and metabolite quantification research

• [1] ChemWhat. O-Desmethyl Midostaurin 13C6. ChemWhat Code: 1443712. View Source
• [2] Pharmaffiliates. O-Desmethyl Midostaurin-13C6. PA STI 089343. View Source
• [3] ChemWhat. O-Desmethyl Midostaurin 13C6 – Analytical Applications. View Source

Why O-Desmethyl Midostaurin-13C6 Is Irreplaceable

Generic substitution with other stable isotope-labeled compounds (e.g., midostaurin-d5 or unlabeled analogs) fails due to fundamental differences in mass spectrometry behavior, matrix effect compensation, and regulatory compliance. O-Desmethyl Midostaurin-13C6 provides a unique +6 Da mass shift that cleanly separates from the natural isotopic envelope of the unlabeled analyte, eliminating the risk of ion suppression and retention time shifts that plague deuterated standards [1]. In contrast, deuterium-labeled internal standards are known to exhibit altered chromatographic retention and variable ionization efficiency in LC-MS/MS, leading to quantification bias, particularly for lipophilic kinase inhibitors like midostaurin metabolites . Moreover, the 13C6 label ensures identical physicochemical properties to the target analyte, a critical requirement for accurate stable isotope dilution assays in complex biological matrices [2].

Deuterated analogs (e.g., midostaurin-d5) May exhibit retention time shifts and variable ionization, limiting matrix-effect compensation in complex research matrices

Unlabeled internal standards Cannot provide isotope-specific signal differentiation, failing stable isotope dilution assay requirements

Other 13C-labeled metabolites Different mass shift or metabolite specificity may not support simultaneous parent/metabolite assay workflows

• [1] Berg, T., et al. (2011). 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography B, 879(30), 3321-3329. View Source
• [2] MedChemExpress. O-Desmethyl midostaurin-13C6 (CGP62221-13C6) Product Page. View Source

O-Desmethyl Midostaurin-13C6: Key Differentiators

Co-Elution and Mass Shift

O-Desmethyl Midostaurin-13C6 provides a definitive +6 Da mass shift relative to unlabeled O-Desmethyl Midostaurin (CGP62221). This is achieved through the incorporation of six 13C atoms into the benzamide moiety, increasing the monoisotopic molecular weight from 556.6 g/mol (unlabeled) to 562.6 g/mol (13C6) [1]. In contrast, the commonly used alternative internal standard, midostaurin-d5, incorporates five deuterium atoms, resulting in a +5 Da shift but with known chromatographic retention time differences and variable ionization efficiency in reversed-phase LC-MS/MS systems [2].

Mass Shift & Co-Elution

Head-to-head

+6 Da (13C6) co-elution vs +5 Da (d5) with reported retention shift risk

Co-elution supports consistent matrix-effect compensation in bioanalytical workflows

Reversed-phase LC-MS/MS; cross-talk elimination confirmed

Evidence Dimension	Molecular weight and isotopic mass shift
Target Compound Data	Molecular weight: 562.6 g/mol; Mass shift: +6 Da
Comparator Or Baseline	Unlabeled O-Desmethyl Midostaurin: 556.6 g/mol; Midostaurin-d5: +5 Da shift with altered chromatographic behavior
Quantified Difference	+6 Da mass shift; 1.08% relative mass increase; co-elution with analyte guaranteed
Conditions	LC-MS/MS using triple quadrupole MS; electrospray ionization; reversed-phase chromatography

Why This Matters

The +6 Da mass shift ensures complete baseline separation from the natural isotopic distribution of the analyte, eliminating cross-talk and enabling accurate quantification in complex biological matrices without the retention time variability inherent to deuterated standards.

• [1] ChemWhat. O-Desmethyl Midostaurin 13C6 – Molecular Formula and Weight. View Source
• [2] Berg, T., et al. (2011). 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr B, 879(30), 3321-3329. View Source

Isotopic Purity and Enrichment

O-Desmethyl Midostaurin-13C6 is supplied with a minimum isotopic enrichment of 99% 13C and chemical purity of ≥98% (HPLC), as documented in Certificates of Analysis from certified suppliers [1]. This level of enrichment ensures that less than 1% of the internal standard signal arises from unlabeled or partially labeled species, a critical factor for minimizing isotopic interference. In comparison, generic deuterated standards often exhibit isotopic exchange (deuterium-hydrogen scrambling) during sample preparation or ionization, introducing quantitative error [2].

Isotopic Purity

Class-level inference

≥99% 13C enrichment; ≥98% chemical purity (HPLC)

Minimizes isotopic interference, supporting low LLOQ method development

No H/D exchange risk; data from supplier COA

Evidence Dimension	Isotopic purity and stability
Target Compound Data	≥98% chemical purity; ≥99% 13C isotopic enrichment; stable under recommended storage (-20°C, inert atmosphere)
Comparator Or Baseline	Deuterated analogs (e.g., midostaurin-d5) with variable isotopic purity and susceptibility to H/D exchange; unlabeled analogs with no isotopic enrichment
Quantified Difference	≥99% isotopic purity vs. variable D-enrichment; no H/D exchange
Conditions	Certified reference material; LC-UV purity; MS isotopic distribution analysis

Why This Matters

High isotopic purity directly translates to lower limits of quantification (LLOQ) and improved assay accuracy, which is essential for therapeutic drug monitoring of midostaurin in patient plasma where metabolite concentrations may be low.

• [1] Alsachim. [13C6]-Midaustorin metabolite – Certificate of Analysis. View Source
• [2] Berg, T., et al. (2011). 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr B, 879(30), 3321-3329. View Source

Validated Assay Precision and Accuracy

A validated stable isotope dilution LC-MS/MS method for midostaurin and its metabolites in human plasma using a 13C6-labeled internal standard demonstrated within-day precision of 1.2–2.8% and between-day precision of 1.2–6.9% over a calibration range of 75–2500 ng/mL [1]. In contrast, methods employing deuterated internal standards (e.g., midostaurin-d5) have reported comparable precision but with documented matrix effect variability due to differential retention and ionization [2]. The 13C6-labeled internal standard co-elutes identically with the target metabolite, providing superior compensation for matrix effects and ion suppression, as demonstrated in clinical samples from advanced systemic mastocytosis patients [1].

Assay Precision

Cross-study comparable

Within-day precision 1.2–2.8%; between-day 1.2–6.9%

Supports bioanalytical validation review; identical co-elution aids matrix effect compensation

Human plasma research matrix; calibration range 75–2500 ng/mL

Evidence Dimension	LC-MS/MS assay precision and accuracy
Target Compound Data	Within-day precision: 1.2–2.8%; Between-day precision: 1.2–6.9%; Accuracy: ±15% (±20% at LLOQ); Calibration range: 75–2500 ng/mL
Comparator Or Baseline	Methods using midostaurin-d5: reported precision similar but with documented matrix effect and retention time variability
Quantified Difference	Superior matrix effect compensation due to identical co-elution
Conditions	Human plasma; protein precipitation with methanol; triple quadrupole MS; SRM mode

Why This Matters

Validated assay performance directly supports regulatory submissions (ANDA, DMF) and ensures reliable therapeutic drug monitoring of midostaurin metabolites in clinical trials and routine patient care.

• [1] Bourget, P., et al. (2014). Liquid chromatography–tandem mass spectrometry assay for therapeutic drug monitoring of the tyrosine kinase inhibitor, midostaurin, in plasma from patients with advanced systemic mastocytosis. J Chromatogr B, 944, 175-181. View Source
• [2] Wiesen, M. H. J., et al. (2024). Quantification of midostaurin in plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry: Application to a cohort of patients with acute myeloid leukemia. Eur J Haematol, 112(6), 879-888. View Source

CYP3A4 Activity Metabolite Quantification

O-Desmethyl Midostaurin-13C6 enables specific quantification of the O-demethylated metabolite CGP62221, a primary indicator of CYP3A4-mediated metabolism of midostaurin . This metabolite exhibits approximately 1.4-fold higher potency than the parent drug in FLT3-based cellular assays, making its accurate quantification clinically relevant for pharmacokinetic/pharmacodynamic modeling [1]. Unlike generic internal standards that measure only parent drug concentrations, this 13C6-labeled metabolite standard allows simultaneous quantification of both midostaurin and its active metabolites in a single LC-MS/MS run, a critical advantage for studies of CYP3A4 drug-drug interactions [2].

Metabolite Quantification

Supporting evidence

Enables simultaneous parent/metabolite LC-MS/MS; reported 1.4× FLT3 activity vs parent in cellular assays

Supports metabolite-specific PK/PD interpretation context

CYP3A4-mediated metabolite; avoid therapeutic inference

Evidence Dimension	Metabolite-specific quantification capability
Target Compound Data	Specific for CGP62221 (O-desmethyl midostaurin) metabolite; 1.4× FLT3 inhibitory potency vs. parent
Comparator Or Baseline	Midostaurin-13C6 (parent only) or generic internal standards lacking metabolite specificity
Quantified Difference	Enables simultaneous parent and metabolite quantification in single run
Conditions	LC-MS/MS method validated for midostaurin + CGP62221 + CGP52421 in human plasma

Why This Matters

Accurate metabolite quantification is essential for understanding CYP3A4 induction effects, which cause time-dependent decreases in midostaurin plasma concentrations and inform dosing strategies in AML and systemic mastocytosis patients.

• [1] Dutreix, C., et al. (2009). Midostaurin: Review of pharmacokinetics (PK) and PK/pharmacodynamic (PD) relationship in AML/MDS patients. J Clin Oncol, 27(15_suppl), e14540. View Source
• [2] Yin, O. Q., et al. (2008). Effect of CYP3A4 induction and inhibition on the pharmacokinetics of midostaurin and its metabolites in healthy subjects. J Clin Pharmacol, 48(9), 1090-1099. View Source

Regulatory Documentation for ANDA & DMF

O-Desmethyl Midostaurin-13C6 is supplied with comprehensive characterization data compliant with ICH and regional regulatory guidelines, including detailed Certificates of Analysis (COA) and analytical data packages suitable for ANDA and DMF submissions [1]. In contrast, many deuterated internal standards or unlabeled analogs lack the full traceability and regulatory documentation required for commercial pharmaceutical production . The 13C6-labeled standard can be provided with traceability to pharmacopeial standards (USP or EP) upon feasibility assessment, a key differentiator for quality control laboratories seeking to establish compendial methods [1].

Documentation

Data to verify

Comprehensive COA; ICH characterization; potential traceability to USP/EP

Supports bioanalytical method documentation review

Supplier-provided data; verify for specific submission context

Evidence Dimension	Regulatory documentation and traceability
Target Compound Data	Comprehensive COA; ICH-compliant characterization; potential USP/EP traceability
Comparator Or Baseline	Unlabeled O-Desmethyl Midostaurin: basic characterization only; deuterated analogs: variable documentation quality
Quantified Difference	Full regulatory data package including isotopic purity certificate
Conditions	GMP-like manufacturing; ISO 17025 accredited analytical testing

Why This Matters

For pharmaceutical development and quality control, regulatory-compliant reference standards reduce the burden of additional validation and expedite regulatory review of analytical methods.

• [1] ChemWhat. O-Desmethyl Midostaurin 13C6 – Regulatory Compliance. View Source

O-Desmethyl Midostaurin-13C6 Applications

Therapeutic Drug Monitoring in Hematologic Malignancies

O-Desmethyl Midostaurin-13C6 serves as the internal standard of choice for validated LC-MS/MS assays quantifying midostaurin and its active metabolite CGP62221 in patient plasma. The method achieves within-day precision of 1.2–2.8% over a 75–2500 ng/mL calibration range, meeting the stringent requirements for clinical TDM [1]. The 13C6 label ensures co-elution and identical ionization efficiency, effectively compensating for matrix effects in plasma from patients with varying disease states.

CYP3A4 Drug-Drug Interaction Studies

In studies investigating the impact of CYP3A4 inducers or inhibitors on midostaurin exposure, accurate quantification of the O-desmethyl metabolite (CGP62221) is essential. The 13C6-labeled internal standard enables precise measurement of this active metabolite, which exhibits 1.4-fold greater FLT3 inhibitory potency than the parent drug [2]. This capability supports physiologically based pharmacokinetic (PBPK) modeling and dose adjustment recommendations.

ANDA-Compliant Method Validation

O-Desmethyl Midostaurin-13C6 is specifically qualified for analytical method development, validation (AMV), and quality control (QC) applications in support of Abbreviated New Drug Applications (ANDA) and commercial production of midostaurin [3]. The compound is supplied with ICH-compliant characterization data and can be traced to USP or EP standards, streamlining regulatory submissions.

Simultaneous Midostaurin and Metabolite Analysis

For clinical trials assessing midostaurin efficacy and safety, simultaneous measurement of parent drug and both major metabolites (CGP62221 and CGP52421) is required to understand exposure-response relationships. O-Desmethyl Midostaurin-13C6, as part of a multiplexed stable isotope dilution assay, enables this comprehensive pharmacokinetic profiling in a single LC-MS/MS run [4].

Application

Selection Property

Validation Focus

Midostaurin metabolite bioanalysis research

Co-elution 13C6 ISTD

Matrix-effect compensation review

CYP3A4-mediated metabolism studies

Metabolite-specific quantification

Metabolite ratio and DDI interpretation

Bioanalytical method documentation

Characterization data package

Method transferability review

Multi-analyte LC-MS/MS profiling

Single-run parent/metabolite ISTD

Comprehensive PK profile interpretation

• [1] Bourget, P., et al. (2014). Liquid chromatography–tandem mass spectrometry assay for therapeutic drug monitoring of the tyrosine kinase inhibitor, midostaurin, in plasma from patients with advanced systemic mastocytosis. J Chromatogr B, 944, 175-181. View Source
• [2] Dutreix, C., et al. (2009). Midostaurin: Review of pharmacokinetics (PK) and PK/pharmacodynamic (PD) relationship in AML/MDS patients. J Clin Oncol, 27(15_suppl), e14540. View Source
• [3] ChemWhat. O-Desmethyl Midostaurin 13C6 – Analytical Applications. View Source
• [4] Wiesen, M. H. J., et al. (2024). Quantification of midostaurin in plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry. Eur J Haematol, 112(6), 879-888. View Source